3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid
Overview
Description
3,3-Dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid is a chemical compound with the molecular formula C8H12F3NO3 It is known for its unique structural features, including the presence of both dimethyl and trifluoroethyl groups
Mechanism of Action
Mode of Action
It’s known that the compound contains a carboxylic acid group, a secondary amide group, and a trifluoroacetamido group . These functional groups may interact with various biological targets, leading to changes in cellular processes.
Biochemical Pathways
It has been noted that similar compounds have been used in the decarboxylative fluoroalkylation of activated alkenes . This suggests that the compound may play a role in the modification of alkenes in biochemical pathways.
Pharmacokinetics
The compound’s predicted boiling point is 308.1±42.0 °C, and its predicted density is 1.276±0.06 g/cm3 . These properties may influence the compound’s bioavailability and pharmacokinetics.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3,3-dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid typically involves the reaction of 3,3-dimethylbutanoic acid with 2,2,2-trifluoroethylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions: 3,3-Dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The trifluoroethyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines .
Scientific Research Applications
3,3-Dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: It is explored for its potential use in drug development, particularly in the design of novel pharmaceuticals with improved efficacy and safety profiles.
Industry: The compound is utilized in the production of agrochemicals, polymers, and specialty chemicals.
Comparison with Similar Compounds
- 3,3-Dimethyl-2-(2,2,2-trifluoroacetamido)butanoic acid
- 2,2,2-Trifluoroethyl butyrate
- 2,2,2-Trifluoroethyl trifluoroacetate
Comparison: 3,3-Dimethyl-2-(2,2,2-trifluoroethyl)butanoic acid is unique due to the presence of both dimethyl and trifluoroethyl groups, which confer distinct chemical and physical properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activities, making it a valuable compound for various applications .
Properties
CAS No. |
1546738-49-1 |
|---|---|
Molecular Formula |
C8H13F3O2 |
Molecular Weight |
198.18 g/mol |
IUPAC Name |
2-tert-butyl-4,4,4-trifluorobutanoic acid |
InChI |
InChI=1S/C8H13F3O2/c1-7(2,3)5(6(12)13)4-8(9,10)11/h5H,4H2,1-3H3,(H,12,13) |
InChI Key |
UPQLCMWTLMHLED-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(CC(F)(F)F)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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